Cas no 2219378-70-6 (methyl 3-amino-3-(thiophen-3-yl)cyclobutane-1-carboxylate)

• Product Name: methyl 3-amino-3-(thiophen-3-yl)cyclobutane-1-carboxylate
• CAS No: 2219378-70-6
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6493550
• PubChem ID: 165606068
• Update Time: 2025-05-19

methyl 3-amino-3-(thiophen-3-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(thiophen-3-yl)cyclobutane-1-carboxylate
• 2219378-70-6
• EN300-1708040

• Inchi： 1S/C10H13NO2S/c1-13-9(12)7-4-10(11,5-7)8-2-3-14-6-8/h2-3,6-7H,4-5,11H2,1H3
• InChI Key： XGFPIAYZYQXTCD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CC(C(=O)OC)C1)N

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 3-amino-3-(thiophen-3-yl)cyclobutane-1-carboxylate

Recent Advances in the Study of Methyl 3-amino-3-(thiophen-3-yl)cyclobutane-1-carboxylate (CAS: 2219378-70-6)

The compound methyl 3-amino-3-(thiophen-3-yl)cyclobutane-1-carboxylate (CAS: 2219378-70-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets.

Recent studies have focused on the synthesis and optimization of this compound, leveraging its cyclobutane core and thiophene moiety to enhance binding affinity and selectivity. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and ring-closing metathesis, to achieve high yields and enantiomeric purity. The compound's structural versatility makes it a valuable scaffold for further derivatization, enabling the exploration of diverse pharmacological activities.

In vitro and in vivo evaluations have revealed that methyl 3-amino-3-(thiophen-3-yl)cyclobutane-1-carboxylate exhibits notable activity against specific enzyme targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, preliminary data suggest its potential as an inhibitor of protein kinases involved in inflammatory and oncogenic signaling. These findings underscore the compound's relevance in drug discovery efforts aimed at addressing unmet medical needs.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions governing the compound's bioactivity. Docking simulations and molecular dynamics analyses have identified key binding motifs and pharmacophores, facilitating the rational design of next-generation analogs with improved efficacy and reduced off-target effects.

The pharmacokinetic profile of methyl 3-amino-3-(thiophen-3-yl)cyclobutane-1-carboxylate has also been investigated, with studies highlighting its favorable absorption, distribution, metabolism, and excretion (ADME) properties. These attributes, coupled with its synthetic accessibility, position the compound as a promising candidate for further preclinical development.

In conclusion, the ongoing research on methyl 3-amino-3-(thiophen-3-yl)cyclobutane-1-carboxylate (CAS: 2219378-70-6) underscores its potential as a versatile and pharmacologically active scaffold. Continued exploration of its therapeutic applications and optimization of its chemical properties are expected to yield significant advancements in the field of medicinal chemistry and drug development.